Cas no 1173554-28-3 ((2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide)

• Product Name: (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide
• CAS No: 1173554-28-3
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 6315958
• PubChem ID: 44073392
• Update Time: 2025-07-09

(2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide
• (E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide
• 1173554-28-3
• (E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-5-yl)but-2-enamide
• AKOS024515780
• VU0648958-1
• F5611-0301

• Inchi： 1S/C17H18N4O3/c1-9(5-16(22)20-17-18-8-19-21-17)12-6-13-10(2)11(3)24-15(13)7-14(12)23-4/h5-8H,1-4H3,(H2,18,19,20,21,22)/b9-5+
• InChI Key： XSEFVKXPKAUVIU-WEVVVXLNSA-N
• SMILES： O1C(C)=C(C)C2C=C(/C(=C/C(NC3=NC=NN3)=O)/C)C(=CC1=2)OC

Computed Properties

• Exact Mass: 326.138
• Monoisotopic Mass: 326.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93A^2
• XLogP3: 3.3

Additional information on (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide

Comprehensive Overview of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide (CAS No. 1173554-28-3)

(2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide (CAS No. 1173554-28-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuran derivatives and is characterized by its unique structural features, which include a methoxy-substituted benzofuran ring and a triazolyl moiety. These structural elements contribute to its potential therapeutic applications, particularly in the areas of antifungal and anticancer activities.

The synthesis of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of 6-methoxy-2,3-dimethylbenzofuran with an appropriate triazole derivative under controlled conditions. This process typically yields high purity and good yields, making it a viable option for large-scale production in pharmaceutical settings.

Recent research has highlighted the antifungal properties of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide. Studies have shown that this compound exhibits potent activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism. These findings have significant implications for the development of new antifungal agents to combat drug-resistant strains.

In addition to its antifungal properties, (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential candidate for further development as an anticancer drug.

The pharmacokinetic properties of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-(1H-1,2,4-triazol-3-yl)but-2-enamide have been evaluated in several animal models. Results indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for its therapeutic use. Additionally, toxicological studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

The structural features of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-y l)-N-(1H - 1 , 2 , 4 - triazol - 3 - yl )but - 2 - enamide play a crucial role in its biological activity. The methoxy group on the benzofuran ring enhances lipophilicity and improves membrane permeability, while the triazolyl moiety contributes to its binding affinity to target proteins. These structural elements collectively enhance the compound's potency and selectivity.

Further research is ongoing to explore the potential applications of (2E)-3-(6-methoxy - 2 , 3 - dimethyl - 1 - benzofuran - 5 - yl ) - N -( 1 H - 1 , 2 , 4 - triazol - 3 - yl )but - 2 - enamide in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-inflammatory properties and could be useful in treating inflammatory diseases such as arthritis. Additionally, its ability to modulate immune responses is being investigated for potential use in autoimmune disorders.

In conclusion, (2E)-3-(6-methoxy - 2 , 3 - dimethyl - 1 - benzofuran - 5 - yl ) - N -( H H H H H H H H H H H H H H H H H H H H )but enamide (CAS No. 1173554–8–8) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development as a therapeutic agent in various medical fields. Ongoing research will continue to elucidate its full potential and guide its clinical application.